
An In-depth Technical Guide to
Benzo[b]thiophene-2-carbonyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Benzo[b]thiophene-2-carbonyl

chloride

Cat. No.: B1267047 Get Quote

Abstract: Benzo[b]thiophene-2-carbonyl chloride is a pivotal heterocyclic compound widely

employed as a versatile intermediate in the realms of organic synthesis, pharmaceutical

development, and material science. Its unique molecular architecture, combining a

benzothiophene core with a reactive acyl chloride moiety, makes it an essential building block

for constructing complex, biologically active molecules and advanced materials. This guide

provides a comprehensive overview of its molecular structure, physicochemical properties,

spectroscopic signature, synthesis protocols, and key applications, tailored for researchers and

professionals in drug development and chemical sciences.

Molecular Structure and Identification
Benzo[b]thiophene-2-carbonyl chloride, also known as 1-benzothiophene-2-carbonyl

chloride, consists of a benzene ring fused to a thiophene ring, with a carbonyl chloride group

attached at the 2-position of the thiophene moiety.[1] This structure is the foundation of its

chemical reactivity and utility.

Chemical Structure:

(Structure represented via SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)Cl[2])
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The compound is typically a white to off-white or green crystalline solid.[3][4] It is sensitive to

moisture and should be handled accordingly.[3] Key physical and chemical properties are

summarized below.

Property Value Reference

Molecular Formula C₉H₅ClOS [3][4]

Molecular Weight 196.65 g/mol [3][4]

CAS Number 39827-11-7 [3]

Appearance
White to Orange to Green

powder/crystal
[3]

Melting Point 77 - 88 °C [3][4][5]

Boiling Point 176 °C (at 17 mmHg) [3][4]

Purity ≥ 95% (NMR) [4]

InChIKey
DNGLRCHMGDDHNC-

UHFFFAOYSA-N
[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

Benzo[b]thiophene-2-carbonyl chloride. The following data has been reported in the

literature.
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Technique Parameters
Observed Signals (δ

in ppm)
Reference

¹H NMR 300 MHz, CDCl₃

8.31 (s, 1H), 7.04-7.89

(m, 2H), 7.60-7.46 (m,

2H)

[3]

¹³C NMR 300 MHz, CDCl₃

161.14, 144.07,

138.05, 136.59,

135.89, 128.75,

126.68, 125.66,

122.91

[3]

Infrared (IR) Spectroscopy: While a specific spectrum is not provided in the search results, the

characteristic absorption band for the carbonyl (C=O) stretching of an acyl chloride is expected

to be strong and appear in the range of 1770-1815 cm⁻¹.

Mass Spectrometry (MS): The electron ionization mass spectrum would be expected to show a

molecular ion peak [M]⁺ at m/z ≈ 196, corresponding to the molecular weight of the compound.

Synthesis and Reactivity
Synthesis Pathway
Benzo[b]thiophene-2-carbonyl chloride is most commonly synthesized from its

corresponding carboxylic acid, Benzo[b]thiophene-2-carboxylic acid (also known as

Thianaphthene-2-carboxylic acid).[3] The reaction involves a chlorinating agent, such as thionyl

chloride (SOCl₂), to convert the carboxylic acid group into a more reactive acyl chloride.

Benzo[b]thiophene-
2-carboxylic Acid

Benzo[b]thiophene-
2-carbonyl chloride

  Reflux, cat. DMF  Thionyl Chloride (SOCl₂)
(or Oxalyl Chloride)

Click to download full resolution via product page

Caption: Synthesis of Benzo[b]thiophene-2-carbonyl chloride.
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As a reactive acyl chloride, this compound is an excellent electrophile for nucleophilic acyl

substitution reactions. This reactivity makes it a valuable building block for introducing the

benzo[b]thiophene-2-carbonyl moiety into a wide range of molecules.

Benzo[b]thiophene-
2-carbonyl chloride

Benzo[b]thiophene-2-carboxamide

Benzo[b]thiophene-2-carboxylate Ester

Primary/Secondary Amine
(R₂NH)

Alcohol/Phenol
(R-OH)

Click to download full resolution via product page

Caption: Role as a versatile synthetic intermediate.

Experimental Protocols
Synthesis of Benzo[b]thiophene-2-carbonyl chloride
This protocol is a standard procedure based on the conversion of a carboxylic acid to an acyl

chloride using thionyl chloride.

Materials:

Benzo[b]thiophene-2-carboxylic acid

Thionyl chloride (SOCl₂)

N,N-Dimethylformamide (DMF), catalytic amount

Anhydrous toluene or dichloromethane (DCM)

Round-bottom flask with reflux condenser and drying tube

Magnetic stirrer and heating mantle
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Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and a calcium chloride or silica gel drying tube to protect the reaction from

atmospheric moisture.

Reagents: To the flask, add Benzo[b]thiophene-2-carboxylic acid (1.0 eq). Suspend the acid

in a minimal amount of anhydrous solvent (e.g., toluene or DCM).

Reaction Initiation: Add an excess of thionyl chloride (approx. 2.0-3.0 eq) to the suspension.

Add one drop of DMF as a catalyst.

Reflux: Gently heat the reaction mixture to reflux (the temperature will depend on the solvent

used, typically 40-80°C). Stir the mixture at this temperature. The reaction progress can be

monitored by observing the cessation of gas (HCl and SO₂) evolution. The reaction is

typically complete within 2-4 hours.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent under reduced pressure using a

rotary evaporator. It is advisable to use a base trap (e.g., NaOH solution) to neutralize the

toxic and corrosive vapors.

Purification: The resulting crude product, Benzo[b]thiophene-2-carbonyl chloride, is often

of sufficient purity for subsequent steps. If necessary, it can be purified by recrystallization

from a non-polar solvent like hexane or by vacuum distillation. The solid product should be

stored under an inert atmosphere.

Applications in Research and Development
Benzo[b]thiophene-2-carbonyl chloride is a crucial reagent for the synthesis of a variety of

target molecules:

Pharmaceutical Chemistry: It serves as a key intermediate in the synthesis of diverse

bioactive compounds and pharmaceuticals.[4] The benzo[b]thiophene scaffold is a known

pharmacophore present in various therapeutic agents.
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Material Science: The compound is utilized in the development of advanced materials, such

as specialized polymers and coatings, where specific chemical properties are needed for

enhanced performance.[4]

Agrochemicals: It is also a building block for creating new agrochemicals.[4]

Safety and Handling
Benzo[b]thiophene-2-carbonyl chloride is classified as a corrosive and irritant substance.[3]

It causes severe skin burns and eye damage and is sensitive to moisture.[3] Adherence to strict

safety protocols is mandatory.
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Hazard Class Precautionary Statement Reference

Corrosive (C), Irritant (Xi)
Causes severe skin burns and

eye damage.
[3]

Handling

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

First Aid (Eyes)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

First Aid (Skin)

P303+P361+P353: IF ON

SKIN (or hair): Remove/Take

off immediately all

contaminated clothing. Rinse

skin with water/shower.

[1]

First Aid (Ingestion)

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

[1]

Storage

Store under an inert gas

(nitrogen or Argon) at 2-8°C.

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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